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Introduction
ADP-Ribosylhydrolase Like 1 (ADPRHL1) is a pseudoenzyme implicated in crucial cellular

processes, including the regulation of cardiac function through the ROCK–myosin II pathway.[1]

[2][3][4] The targeted silencing of ADPRHL1 using small interfering RNA (siRNA) presents a

powerful tool for investigating its function and exploring its therapeutic potential. These

application notes provide an overview of common siRNA delivery methods and their

efficiencies, along with detailed protocols for researchers working on ADPRHL1.

ADPRHL1 Signaling Pathway
ADPRHL1 plays a critical role in maintaining the proper function of cardiomyocytes by

regulating the Rho-associated coiled-coil containing protein kinase (ROCK)–myosin II pathway.

[1][2][3][4] The absence of ADPRHL1 leads to an upregulation of this pathway, disrupting focal

adhesion formation and impacting cardiomyocyte adhesion, electrical conduction, and calcium

transients.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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